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Get Quote

Introduction

LysoSensor™ Yellow/Blue DND-160 (PDMPO) is a ratiometric fluorescent probe that is

invaluable for studying the acidic organelles of living cells, particularly lysosomes.[1][2] Its utility

in cancer research stems from the crucial role that lysosomal pH plays in various aspects of

cancer cell biology, including proliferation, invasion, metastasis, and drug resistance.[3][4]

Cancer cells often exhibit altered pH regulation, leading to a reversed pH gradient compared to

normal cells (acidic extracellularly and alkaline intracellularly), where lysosomes are key

players in maintaining this altered homeostasis.[1]

PDMPO is an acidotropic probe, meaning it selectively accumulates in acidic organelles like

lysosomes. What makes PDMPO particularly powerful is its pH-dependent dual-excitation and

dual-emission spectral properties. In less acidic environments, it emits blue fluorescence, which

shifts to a distinct yellow fluorescence in more acidic compartments. This ratiometric capability

allows for the quantitative measurement of lysosomal pH (pHLyso), providing researchers with

a robust tool to investigate the effects of anti-cancer therapies and the mechanisms of drug

resistance.
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PDMPO is a weakly basic amine that freely permeates the cell membrane in its neutral state.

Upon entering the acidic lumen of lysosomes, it becomes protonated and trapped. This

protonation also relieves the fluorescence quenching of the dye, leading to a significant

increase in fluorescence intensity. The probe exhibits a pH-dependent equilibrium between its

blue- and yellow-emitting forms, allowing for the determination of lysosomal pH by calculating

the ratio of the fluorescence intensities at the two emission wavelengths.

Quantitative Analysis of Lysosomal pH in Cancer
Cells
The following table summarizes quantitative data on lysosomal pH changes in cancer cells in

response to various treatments, as measured by LysoSensor PDMPO and other methods.

This data highlights the dynamic nature of the lysosomal environment and its response to

therapeutic intervention.

Cell Line Treatment Concentration
Effect on
Lysosomal pH

Reference

4T1 (Breast

Cancer)

Chloroquine

(CQ)
25 µM Increase

4T1 (Breast

Cancer)

Bafilomycin A1

(BafA1)
1 µM Increase

RPE

(Untransformed)

Bafilomycin A1

(BafA1)
100 nM Increase

RPE

(Untransformed)

Chloroquine

(CQ)
100 µM Increase

Glioblastoma

U87MG

Bafilomycin A1

(BafA1)
Not Specified

Significant

Increase

Experimental Protocols
Protocol 1: Live-Cell Imaging of Lysosomal pH in Cancer
Cells

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b12408016/docs?utm_src=pdf-body#application-notes-lysosensor-pdmpo-in-cancer-cell-lysosome-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol details the steps for staining cancer cells with LysoSensor PDMPO for live-cell

imaging and ratiometric analysis of lysosomal pH.

Materials:

LysoSensor PDMPO (1 mM stock solution in DMSO)

Cancer cells of interest (e.g., 4T1, HeLa, MCF-7)

Complete cell culture medium

Phosphate-Buffered Saline (PBS)

Glass-bottom dishes or coverslips suitable for microscopy

Live-cell imaging system equipped with appropriate filters

Procedure:

Cell Seeding: Seed cancer cells on glass-bottom dishes or coverslips to achieve 30-60%

confluency on the day of the experiment.

Preparation of Staining Solution: On the day of the experiment, dilute the 1 mM LysoSensor
PDMPO stock solution to a final working concentration of 1-5 µM in pre-warmed complete

cell culture medium. The optimal concentration may vary depending on the cell line and

should be determined empirically.

Cell Staining: Remove the culture medium from the cells and add the LysoSensor PDMPO
staining solution. Incubate the cells at 37°C in a 5% CO2 incubator for 5-30 minutes. A

shorter incubation time (1-5 minutes) is recommended to minimize potential alkalizing effects

of the probe.

Washing: Gently wash the cells two to three times with pre-warmed PBS to remove any

unbound dye.

Imaging: Add fresh, pre-warmed culture medium or PBS to the cells. Immediately proceed to

image the cells using a live-cell imaging system.
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Image Acquisition: Acquire images using the appropriate filter sets for the blue and yellow

fluorescence of PDMPO. For example, excitation can be performed around 340 nm and 380

nm, with emission collected around 440 nm (blue) and 540 nm (yellow).

Protocol 2: In Situ Calibration of Lysosomal pH
To obtain quantitative pH values from the fluorescence ratio, an in situ calibration curve must

be generated for each experiment. This is achieved by equilibrating the intracellular and

extracellular pH using ionophores.

Materials:

Cells stained with LysoSensor PDMPO (from Protocol 1)

pH calibration buffers (ranging from pH 4.0 to 6.5) containing 10 µM nigericin and 10 µM

monensin.

Live-cell imaging system

Procedure:

Prepare Calibration Buffers: Prepare a series of buffers with known pH values (e.g., 4.0, 4.5,

5.0, 5.5, 6.0, 6.5) containing the ionophores nigericin and monensin.

Equilibration: After staining with LysoSensor PDMPO and washing, incubate the cells with

the first pH calibration buffer for 5-10 minutes to allow for pH equilibration.

Image Acquisition: Acquire fluorescence images at both blue and yellow emission

wavelengths for multiple fields of view.

Repeat for all pH values: Repeat steps 2 and 3 for each of the calibration buffers.

Data Analysis:

Measure the average fluorescence intensity of individual lysosomes at both wavelengths

for each pH value.

Calculate the ratio of the yellow to blue fluorescence intensity for each lysosome.
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Plot the average fluorescence ratio against the corresponding pH value to generate a

calibration curve.

Fit the data to a suitable equation (e.g., sigmoidal dose-response) to create the standard

curve.

Determine Experimental Lysosomal pH: Calculate the fluorescence ratio for your

experimental samples and determine the corresponding pH value using the generated

calibration curve.

Visualizations
Experimental Workflow for Lysosomal pH Measurement
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Experimental Workflow for Lysosomal pH Measurement
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Caption: A flowchart of the experimental workflow for measuring lysosomal pH in cancer cells

using LysoSensor PDMPO.
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Caption: Key signaling pathways that contribute to the regulation of lysosomal pH in cancer

cells.
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Caption: The process of ion trapping leading to the sequestration of weakly basic anticancer

drugs within the acidic lysosomes of cancer cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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